Cas no 313470-68-7 (7-(3-bromophenyl)methyl-3-methyl-8-(3-methylbutyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
7-(3-bromophenyl)methyl-3-methyl-8-(3-methylbutyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 7-(3-bromophenyl)methyl-3-methyl-8-(3-methylbutyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- 7-(3-bromobenzyl)-8-(isopentylthio)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
- 7-[(3-bromophenyl)methyl]-3-methyl-8-(3-methylbutylsulfanyl)purine-2,6-dione
- 1H-Purine-2,6-dione, 7-[(3-bromophenyl)methyl]-3,7-dihydro-3-methyl-8-[(3-methylbutyl)thio]-
- SR-01000506619
- AG-690/36946074
- Oprea1_511986
- 7-(3-bromobenzyl)-8-(isopentylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
- 7-(3-bromobenzyl)-8-(isopentylthio)-3-methyl-1H-purine-2,6(3H,7H)-dione
- 7-(3-BR-BENZYL)-3-METHYL-8-(3-METHYL-BUTYLSULFANYL)-3,7-DIHYDRO-PURINE-2,6-DIONE
- 313470-68-7
- Oprea1_443803
- AKOS000578553
- F0381-4405
- SR-01000506619-1
-
- Inchi: 1S/C18H21BrN4O2S/c1-11(2)7-8-26-18-20-15-14(16(24)21-17(25)22(15)3)23(18)10-12-5-4-6-13(19)9-12/h4-6,9,11H,7-8,10H2,1-3H3,(H,21,24,25)
- InChI Key: VTMFJPSSWIOTJV-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC(Br)=C2)C2=C(N(C)C(=O)NC2=O)N=C1SCCC(C)C
Computed Properties
- Exact Mass: 436.05686g/mol
- Monoisotopic Mass: 436.05686g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 535
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 92.5Ų
7-(3-bromophenyl)methyl-3-methyl-8-(3-methylbutyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0381-4405-2μmol |
7-[(3-bromophenyl)methyl]-3-methyl-8-[(3-methylbutyl)sulfanyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
313470-68-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0381-4405-5μmol |
7-[(3-bromophenyl)methyl]-3-methyl-8-[(3-methylbutyl)sulfanyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
313470-68-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0381-4405-10μmol |
7-[(3-bromophenyl)methyl]-3-methyl-8-[(3-methylbutyl)sulfanyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
313470-68-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0381-4405-20μmol |
7-[(3-bromophenyl)methyl]-3-methyl-8-[(3-methylbutyl)sulfanyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
313470-68-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0381-4405-1mg |
7-[(3-bromophenyl)methyl]-3-methyl-8-[(3-methylbutyl)sulfanyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
313470-68-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0381-4405-2mg |
7-[(3-bromophenyl)methyl]-3-methyl-8-[(3-methylbutyl)sulfanyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
313470-68-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0381-4405-3mg |
7-[(3-bromophenyl)methyl]-3-methyl-8-[(3-methylbutyl)sulfanyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
313470-68-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0381-4405-4mg |
7-[(3-bromophenyl)methyl]-3-methyl-8-[(3-methylbutyl)sulfanyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
313470-68-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0381-4405-5mg |
7-[(3-bromophenyl)methyl]-3-methyl-8-[(3-methylbutyl)sulfanyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
313470-68-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0381-4405-10mg |
7-[(3-bromophenyl)methyl]-3-methyl-8-[(3-methylbutyl)sulfanyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
313470-68-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
7-(3-bromophenyl)methyl-3-methyl-8-(3-methylbutyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 7-(3-bromophenyl)methyl-3-methyl-8-(3-methylbutyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
Comprehensive Analysis of 7-(3-bromophenyl)methyl-3-methyl-8-(3-methylbutyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 313470-68-7)
The compound 7-(3-bromophenyl)methyl-3-methyl-8-(3-methylbutyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 313470-68-7) is a highly specialized purine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 3-bromophenyl group and a 3-methylbutylsulfanyl moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in modulating enzymatic activity and targeting specific biological pathways.
In recent years, the demand for purine-based compounds has surged, driven by their role in developing novel therapeutics for conditions such as inflammation, metabolic disorders, and neurological diseases. The presence of the bromophenyl group in this molecule enhances its reactivity, making it a versatile building block for further chemical modifications. Additionally, the sulfanyl substituent contributes to its solubility and bioavailability, which are critical factors in drug design.
One of the most frequently searched questions in the scientific community is: "What are the applications of bromophenyl-substituted purines in drug development?" This compound addresses this query by offering a scaffold for designing inhibitors of key enzymes involved in disease progression. Its methylbutylsulfanyl side chain also provides a hydrophobic anchor, improving membrane permeability—a hot topic in modern medicinal chemistry.
From a synthetic perspective, 7-(3-bromophenyl)methyl-3-methyl-8-(3-methylbutyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is synthesized through multi-step organic reactions, including nucleophilic substitution and cyclization. The CAS No. 313470-68-7 serves as a unique identifier for researchers sourcing high-purity samples for their studies. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for advanced research applications.
Another trending topic in the field is the exploration of sulfur-containing heterocycles due to their enhanced binding affinity and metabolic stability. The sulfanyl group in this molecule aligns with this trend, making it a subject of interest for computational chemists and pharmacologists. Researchers often search for "sulfanyl-modified purine derivatives" to identify compounds with optimized pharmacokinetic profiles, and this molecule fits the criteria.
In conclusion, 7-(3-bromophenyl)methyl-3-methyl-8-(3-methylbutyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 313470-68-7) represents a promising candidate for further investigation in drug discovery. Its structural features, including the bromophenyl and methylbutylsulfanyl groups, offer multiple avenues for therapeutic innovation. As the scientific community continues to explore purine-based therapeutics, this compound is poised to play a pivotal role in advancing biomedical research.
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